Cas no 60965-56-2 (2-methylfuran-3-sulfonyl chloride)

• Product Name: 2-methylfuran-3-sulfonyl chloride
• CAS No: 60965-56-2
• MF: C₅H₅ClO₃S
• MW: 180.609399557114
• MDL: MFCD19201250
• CID: 1626316
• PubChem ID: 55279700
• Update Time: 2025-06-08

2-methylfuran-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonyl chloride, 2-methyl-
• 2-methyl-3-Furansulfonyl chloride
• 2-methylfuran-3-sulfonyl chloride
• AKOS006334324
• 60965-56-2
• VGDFSVKPEQKKJG-UHFFFAOYSA-N
• DA-25913
• DTXSID90717312
• EN300-1991354
• SCHEMBL2408870

• MDL： MFCD19201250
• Inchi： 1S/C5H5ClO3S/c1-4-5(2-3-9-4)10(6,7)8/h2-3H,1H3
• InChI Key： VGDFSVKPEQKKJG-UHFFFAOYSA-N
• SMILES： ClS(C1C=COC=1C)(=O)=O

Computed Properties

• Exact Mass: 179.96485
• Monoisotopic Mass: 179.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-methylfuran-3-sulfonyl chloride

Introduction to 2-methylfuran-3-sulfonyl chloride (CAS No: 60965-56-2)

2-methylfuran-3-sulfonyl chloride, identified by the chemical identifier CAS No 60965-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a furan ring and a sulfonyl chloride group makes this molecule particularly interesting from a synthetic chemistry perspective, offering versatile reactivity that can be leveraged in the development of novel compounds.

The structure of 2-methylfuran-3-sulfonyl chloride features a five-membered furan ring substituted with a methyl group at the 2-position and a sulfonyl chloride group at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The sulfonyl chloride functionality is highly reactive, enabling nucleophilic substitution reactions that can be used to introduce diverse substituents onto the molecule. This reactivity has been exploited in various synthetic pathways, particularly in the construction of more complex heterocyclic systems.

In recent years, there has been growing interest in 2-methylfuran-3-sulfonyl chloride due to its potential applications in drug discovery. Sulfonyl chlorides are known to participate in a wide range of transformations, including sulfonylation reactions, which are crucial for the introduction of sulfonamide moieties into pharmacophores. Sulfonamides are prevalent in medicinal chemistry and are found in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications. The ability to efficiently incorporate sulfonyl groups into molecular frameworks using 2-methylfuran-3-sulfonyl chloride as an intermediate could facilitate the rapid design and synthesis of new drug candidates.

One of the most compelling aspects of 2-methylfuran-3-sulfonyl chloride is its role in the synthesis of bioactive molecules with enhanced binding affinity and selectivity. The furan ring itself is a common motif in natural products and pharmaceuticals, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. By combining this scaffold with a sulfonyl chloride group, chemists can create molecules that exhibit both lipophilic and hydrophilic characteristics, potentially improving their solubility and bioavailability. This balance is critical for developing effective therapeutic agents that can reach their targets within biological systems.

Recent studies have highlighted the utility of 2-methylfuran-3-sulfonyl chloride in the development of novel agrochemicals. Sulfonyl chlorides are frequently employed as intermediates in the synthesis of herbicides and pesticides due to their ability to form stable derivatives that exhibit potent biological activity. The structural features of 2-methylfuran-3-sulfonyl chloride make it a promising candidate for generating compounds that can interact with specific enzymes or receptors involved in plant growth regulation or pest control. Such applications are particularly relevant in the context of sustainable agriculture, where there is an increasing demand for environmentally friendly solutions.

The synthetic versatility of 2-methylfuran-3-sulfonyl chloride has also been demonstrated in the preparation of functional materials. For instance, its reactivity allows for the introduction of sulfonamide linkages into polymers and other macromolecular structures, which can modify their physical properties or enhance their biological compatibility. These modifications are particularly relevant in biomedical applications, such as drug delivery systems or tissue engineering scaffolds, where precise control over molecular architecture is essential.

In conclusion, 2-methylfuran-3-sulfonyl chloride (CAS No: 60965-56-2) represents a fascinating compound with broad applications across multiple domains of chemical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with potential pharmaceutical and agrochemical significance. As research continues to uncover new synthetic pathways and applications, the importance of this compound is likely to grow further, solidifying its place as a cornerstone in modern organic synthesis.